Cas no 1608-41-9 (Trans,trans-1,4-Distyrylbenzene)

• Product Name: Trans,trans-1,4-Distyrylbenzene
• CAS No: 1608-41-9
• MF: C₂₂H₁₈
• MW: 282.378325939178
• MDL: MFCD00154950
• CID: 860120
• PubChem ID: 253659746
• Update Time: 2025-06-07

Trans,trans-1,4-Distyrylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(trans-2-phenylethenyl)benzene
• trans,trans-1,4-Distyrylbenzene
• (E,E)-1,4-bis(2-phenylethenyl)benzene
• (E,E)-p-Distyrylbenzene
• 1,4-Bis(trans-2-phenylethenyl)
• 1,4-Bis(trans-styryl)benzene
• 1,4-bis[(E)-2-phenylvinyl]benzene
• 1,4-Bis[(E)-styryl]benzene
• 1,4-di(2-phenylvinyl)benzene
• 4-styrylstilbene
• p-trans,trans-distyrylbenzene
• trans,trans-para-styrylstilbene
• 1,4-distyrylbenzene
• 1,4-Di(trans-beta-styryl)benzene
• 1,4-Bis[(E)-2-phenylethenyl]benzene
• Benzene, 1,4-bis(2-phenylethenyl)-
• Benzene, 1,4-bis[(1E)-2-phenylethenyl]-
• 1,4-Bis((E)-styryl)benzene
• 4-[(E)-Styryl]-cis-stilbene
• IJAAWBHHXIWAHM-PHEQNACWSA-N
• trans-4-beta-Styryl-trans stilbene
• STK213621
• benzene, 1,4-bis[(E)-2-phenylethenyl
• CS-0170454
• 1,4-Di((E)-styryl)benzene
• 1,4-Bis(trans-2-phenylethenyl)benzene,97%
• D4299
• SR-01000393973-1
• (E,E)-1,4-Distyrylbenzene
• AS-64054
• InChI=1/C22H18/c1-3-7-19(8-4-1)11-13-21-15-17-22(18-16-21)14-12-20-9-5-2-6-10-20/h1-18H/b13-11+,14-12
• SR-01000393973
• 1608-30-6
• DB-210639
• C22H18
• AKOS001572673
• benzene, 1,4-bis[(E)-2-phenylethenyl]-
• MFCD00154950
• 1608-41-9
• T70361
• 1,4-bis[(1E)-2-phenylethenyl]benzene
• Trans,trans-1,4-Distyrylbenzene

• MDL： MFCD00154950
• Inchi： 1S/C22H18/c1-3-7-19(8-4-1)11-13-21-15-17-22(18-16-21)14-12-20-9-5-2-6-10-20/h1-18H/b13-11+,14-12+
• InChI Key： IJAAWBHHXIWAHM-PHEQNACWSA-N
• SMILES： C1(/C=C/C2C=CC=CC=2)C=CC(/C=C/C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 282.14100
• Monoisotopic Mass: 282.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 266°C(lit.)
• Boiling Point: 443.6±30.0 °C at 760 mmHg
• Flash Point: 217.7±18.7 °C
• PSA: 0.00000
• LogP: 6.02740
• λmax: 356(Benzene)(lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Trans,trans-1,4-Distyrylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons